Cas no 64282-88-8 (Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S,2S,5S)-)

• Product Name: Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S,2S,5S)-
• CAS No: 64282-88-8
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 1676008
• PubChem ID: 1715097
• Update Time: 2025-04-21

Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S,2S,5S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S,2S,5S)-
• CYCLOHEXANOL, 5-METHYL-2-(1-METHYLETHYL)-, (1S-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
• (1S,2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-ol
• SCHEMBL5186165
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S-(1alpha,2alpha,5alpha))-
• (1S,2S,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-ol
• NEOISOMENTHOL, (+/-)-
• all-cis-2-Isopropyl-5-methylcyclohexanol
• 89-78-1
• (-)-Neoisomenthol
• UNII-1SNM7D2SFV
• EINECS 207-724-8
• dl-Neoisomenthol
• 1JE64OEH7Y
• (A+/-)-neoisomenthol
• (+/-)-Neoisomenthol
• UNII-1JE64OEH7Y
• 1SNM7D2SFV
• NOOLISFMXDJSKH-GUBZILKMSA-N
• (+-)-Neoisomenthol
• DTXSID20364934
• Neoisomenthol, (-)-
• 491-02-1
• 64282-88-8
• AC1LVZOS

• Inchi： 1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m0/s1
• InChI Key： NOOLISFMXDJSKH-GUBZILKMSA-N
• SMILES： O[C@H]1C[C@@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 5.4 (NTP, 1992) (Relative to Air)
• Melting Point: 100 ° F (NTP, 1992)
• Boiling Point: 421 ° F at 760 mm Hg (NTP, 1992)
• Flash Point: 196 ° F (NTP, 1992)
• Refractive Index: n17D 1.4676
• PSA: 20.23
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992)